Cas no 1339248-04-2 (6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one)

• Product Name: 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one
• CAS No: 1339248-04-2
• MF: C₁₀H₁₄N₂O
• MW: 178.230962276459
• CID: 5573345
• Update Time: 2025-06-11

6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one Chemical and Physical Properties

Names and Identifiers

• 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one
• 3(2H)-Cinnolinone, 5,6,7,8-tetrahydro-6,6-dimethyl-

• Inchi： 1S/C10H14N2O/c1-10(2)4-3-8-7(6-10)5-9(13)12-11-8/h5H,3-4,6H2,1-2H3,(H,12,13)
• InChI Key： OBKGIPDKVQRKDM-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C)(C)CC2)=CC(=O)N1

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 11.17±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one

Introduction to 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one (CAS No. 1339248-04-2)

6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one, identified by the Chemical Abstracts Service registry number CAS No. 1339248-04-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule belongs to the cinnoline derivative class, a structurally diverse group known for its broad spectrum of biological activities. The unique substitution pattern of this compound, featuring two methyl groups at the 6-position and a ketone functionality at the 3-position within a six-membered hydronaphthalene core, imparts distinct chemical and pharmacological properties that have garnered considerable attention from researchers.

The molecular structure of 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one consists of a partially saturated aromatic system with hydrogens replacing some of the double bonds in the parent cinnoline scaffold. This modification enhances its solubility and metabolic stability while potentially altering its electronic properties and reactivity. The presence of the ketone group at the 3-position serves as a key functional handle for further derivatization and interaction with biological targets.

Recent advancements in medicinal chemistry have highlighted the potential of cinnoline derivatives as scaffolds for drug discovery. Specifically, modifications in the core structure of cinnoline compounds have led to the identification of molecules with anti-inflammatory, antimicrobial, and anticancer properties. The compound CAS No. 1339248-04-2, with its specific substitution pattern, has been explored in several preclinical studies for its pharmacological profile.

In particular, studies have demonstrated that 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one exhibits inhibitory activity against certain enzymes implicated in disease pathways. For instance, preliminary research suggests that this compound may interfere with kinases and other signaling molecules involved in tumor progression. These findings are particularly intriguing given the growing interest in targeted therapies that modulate aberrant signaling networks.

The synthesis of CAS No. 1339248-04-2 involves multi-step organic transformations that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions to introduce the desired substituents. The development of efficient synthetic methodologies is crucial for both academic research and industrial applications where scalability and cost-effectiveness are paramount.

From a computational chemistry perspective, molecular modeling studies have been employed to elucidate the binding interactions of 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one with potential biological targets. These simulations have provided insights into how structural features such as hydrogen bonding capabilities and hydrophobic interactions contribute to its observed biological activity. Such computational approaches are increasingly integral to modern drug discovery pipelines as they accelerate the identification of lead compounds.

The pharmacokinetic properties of CAS No. 1339248-04-2 are also under investigation to assess its suitability for therapeutic applications. Parameters such as bioavailability، clearance rates، and metabolic stability are critical determinants of a drug’s efficacy and safety profile. Initial pharmacokinetic studies indicate that this compound exhibits moderate solubility in aqueous media， which could influence its absorption and distribution within biological systems.

In light of recent breakthroughs in biotechnology, genetic engineering techniques have been leveraged to explore the role of this compound in model organisms. By introducing modified versions of this molecule into cellular systems， researchers can investigate its effects on gene expression and protein function at a molecular level. These experiments not only validate previous findings but also open avenues for structure-activity relationship (SAR) studies aimed at optimizing therapeutic potential.

The regulatory landscape surrounding CAS No. 1339248-04-2 is another important consideration for researchers seeking to commercialize derivatives based on this scaffold. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards required for clinical trials or industrial use. Additionally， adherence to international guidelines on chemical safety minimizes risks associated with handling these substances during research or production processes.

Future directions in research may focus on expanding synthetic libraries derived from 6,6-Dimethyl-2,3,5,6,7,8-hexahydrocinnolin-3-one,

incorporating novel functional groups or exploring different substitution patterns that could enhance biological activity or improve pharmacokinetic profiles.

The growing body of literature on cinnoline derivatives underscores their versatility as pharmacological tools。 While challenges remain regarding optimization and translation from bench science to clinical practice， compounds like CAS No.<0xE1><0xB5><0xA4><0xE1><0xB5><0xA4>> represent promising candidates for further exploration。 Their unique structural features offer opportunities to develop innovative therapeutics targeting complex diseases through rational drug design approaches。